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Compound of Interest

Compound Name: Myclobutanil

Cat. No.: B1676884

Abstract: This document provides a comprehensive technical guide for researchers, scientists,
and viticulture professionals on the strategic application of myclobutanil for the management
of grapevine powdery mildew, caused by the obligate biotrophic ascomycete Erysiphe necator.
It delineates the fungicide's mechanism of action, provides detailed protocols for its application,
outlines critical resistance management strategies, and presents methodologies for conducting
robust efficacy trials.

Introduction: The Strategic Role of Myclobutanil in
Viticulture

Grapevine powdery mildew (Erysiphe necator) is a pervasive and economically significant
disease in vineyards worldwide.[1] It adversely affects foliar photosynthesis, leading to
premature leaf drop, and directly impacts crop yield and quality by infecting berries, which can
crack and become susceptible to secondary infections like bunch rot.[1] Myclobutanil, a
systemic triazole fungicide, is a critical tool in integrated pest management (IPM) programs for
controlling this pathogen.[2] Its efficacy stems from a specific mode of action that provides
protective, curative, and eradicative activity against the fungus.[3][4] This guide offers an in-
depth perspective on the scientifically grounded application of myclobutanil, emphasizing
principles that ensure both high efficacy and long-term sustainability of the molecule.

Technical Profile of Myclobutanil
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Myclobutanil is a conazole fungicide belonging to the triazole chemical class.[2][5] Its systemic

nature allows it to be absorbed and translocated within the plant tissues, offering protection to

both treated and newly developing parts of the vine.[2]

Property

Value

Source

Chemical Name

a-butyl-a-(4-chlorophenyl)-1H-

1,2,4-triazole-1-propanenitrile

[3]

CAS Number

88671-89-0

[3]

FRAC Group

3

[6lr71el

Mode of Action

Demethylation Inhibitor (DMI) /
Sterol Biosynthesis Inhibitor
(SBI)

[210e161[71[8]

Activity Spectrum

Protective, Curative, and

Eradicative

[3]4]

Water Solubility

142 mg/L (at 25°C)

Mechanism of Action: Inhibition of Ergosterol

Biosynthesis

Myclobutanil's fungicidal activity is rooted in its ability to disrupt the fungal cell membrane.[2]

[10] It specifically inhibits the enzyme C14-a-demethylase, which is essential for the conversion

of lanosterol to ergosterol.[10][11] Ergosterol is a vital structural component of the fungal cell

membrane, analogous to cholesterol in mammalian cells.[10][11]

By blocking ergosterol production, myclobutanil compromises the integrity and function of the

fungal cell membrane, leading to leakage of cellular contents and ultimately, cell death.[10] This

targeted action is highly effective against ascomycete fungi like Erysiphe necator.
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Caption: Mechanism of Myclobutanil action via C14-a-demethylase inhibition.

The Target Pathogen: Erysiphe necator

Effective control necessitates a fundamental understanding of the pathogen's life cycle.
Erysiphe necator overwinters in two primary forms: as mycelium within dormant buds or as
chasmothecia (fruiting bodies) on the bark of cordons and trunks.[1][12][13]

e Primary Infection: In the spring, primary infections arise from either "flag shoots" emerging
from infected buds or from ascospores released from chasmothecia following rainfall (>2.5
mm) and temperatures above 10°C (50°F).[1][12][13][14]

o Secondary Infection: The fungus grows on the exterior of plant tissues, producing asexual
spores (conidia) that are dispersed by wind.[12][14] These conidia do not require free water
to germinate and can cause repeated secondary infections throughout the growing season,
leading to rapid disease escalation.[12][13]

The most critical period for control, when fruit clusters are highly susceptible, is from
approximately three weeks pre-bloom to three weeks post-bloom.[14][15]

Strategic Application Protocols in Viticulture
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A successful myclobutanil program is not based on a fixed schedule but on a dynamic
strategy informed by vine phenology, disease pressure, and resistance management principles.

Pre-Application Considerations

e Scouting and Monitoring: Regular vineyard scouting from early shoot growth is essential to
detect the first signs of powdery mildew. Look for the characteristic white, powdery fungal
growth on leaves and stems.[14]

» Timing is Critical: The timing of the first application is crucial. Under conditions conducive to
ascospore release (rain and temperatures >50°F), initial infections can occur shortly after
budbreak.[14][16] Preventative applications are most effective. The critical window for cluster
protection is from immediate pre-bloom to 3-4 weeks post-fruit set.[14][15]

e Environmental Conditions: Myclobutanil should be applied under optimal weather
conditions. Avoid application during high heat (above 32°C / 90°F) or when rain is imminent,
which could wash the product off before it is fully absorbed.

Application Rates and Methods

Application rates vary by product formulation (e.g., wettable powder, emulsifiable concentrate)
and disease pressure. Always consult the product label for specific rates, as it is a legal
document.[17][18]

Formulation Example Typical Rate per Acre Notes

Use higher rates under heavy

disease pressure or for post-

Rally® 40WSP (40% WP) 3-50z _ _ o
infection activity.[19] Do not
exceed 1.5 Ibs per season.[19]
Myclobutanil 20EW T&O (20% ] Refer to specific product label
Varies by label N
EC) for viticultural use rates.

e Spray Volume and Coverage: Thorough spray coverage is paramount. Since E. necator
resides on the plant surface, the fungicide must contact the fungal structures.[14] Calibrate
sprayers to deliver a fine mist that covers all susceptible tissues, including the undersides of
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leaves and the developing clusters. Adjust spray volume as the vine canopy develops
throughout the season.

o Application Interval: A typical application interval is 10 to 14 days, but this should be adjusted
based on the Powdery Mildew Risk Index, disease pressure, and vine growth rate.[16][19]

Resistance Management: A Non-Negotiable
Imperative

The development of fungicide resistance is a significant threat to the long-term viability of
myclobutanil.[9] Erysiphe necator has a demonstrated potential to develop resistance to
FRAC Group 3 fungicides through the accumulation of multiple independent mutations, a
phenomenon known as "quantitative resistance" or "shifting".[9][7]

Key Strategies:

e Rotation, Rotation, Rotation: Never apply myclobutanil (or any FRAC Group 3 fungicide)
consecutively. Rotate with fungicides from different FRAC groups with different modes of
action (e.g., Group 11, 7, M).[16]

o Tank Mixing: Tank mixing myclobutanil with a multi-site protectant fungicide (e.g., sulfur,
FRAC Group M) is a highly recommended strategy to mitigate resistance development.[9][7]

o Limit Applications: Limit the total number of FRAC Group 3 applications per season. Adhere
to label recommendations, which often specify a maximum number of sequential and total
seasonal applications.[19]

o Use Recommended Rates: Using rates lower than recommended on the label can select for
moderately resistant individuals in the fungal population.[9][7] Always use the full,
recommended label rate.[20]

Example Fungicide Rotation Program (Conceptual)
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Resistance

L . Primary Chemistry = Management
Application Timing  Target

(FRAC Group) Partner (FRAC
Group)
2-4" Shoot Growth Powdery Mildew Sulfur (M2) N/A
Powdery Mildew, )
Pre-Bloom Myclobutanil (3) Mancozeb (M3)
Black Rot
Powdery Mildew, ) )
Early Bloom ) Pyraclostrobin (11) Boscalid (7)
Botrytis
) Powdery Mildew,
Post-Bloom (Fruit Set) ] Copper (M1) N/A
Downy Mildew
Powdery Mildew,
1st Cover Spray Tebuconazole (3) Sulfur (M2)

Black Rot

Regulatory and Safety Profile

Users must adhere to all safety and regulatory requirements specified on the product label.

o Pre-Harvest Interval (PHI): The PHI is the minimum time required between the final
application and harvesting the grapes. For myclobutanil, this can range from 7 to 14 days,
depending on the product and local regulations.[17][19] Always verify the PHI on the specific
product label being used.

o Restricted-Entry Interval (REI): The REI is the time immediately after application during
which entry into the treated area is restricted. The standard REI for myclobutanil is often 12
or 24 hours, but can be longer for certain vineyard tasks.[17][19] For example, the US EPA
has considered longer RElIs for activities like cane tying or girdling in grapes to mitigate

worker exposure.

o Personal Protective Equipment (PPE): Handlers and applicators must wear appropriate PPE
as specified in the Safety Data Sheet (SDS) and on the product label.[21][22] This typically
includes long-sleeved shirts, long pants, chemical-resistant gloves, and protective eyewear.
[22]
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Experimental Protocols for Efficacy Assessment

For researchers, validating the efficacy of a myclobutanil application program requires a
robust experimental design.

Field Efficacy Trial Protocol

Objective: To determine the efficacy of a myclobutanil-based spray program against Erysiphe
necator on grapevines under field conditions.

Experimental Design:
o Layout: Randomized Complete Block Design (RCBD) with a minimum of 4 replicates.
e Treatments:

o Untreated Control (UTC): Sprayed with water only. This is the baseline for disease
pressure.

o Myclobutanil Program: Application of myclobutanil at the recommended rate and
interval.

o Standard Rotational Program (Positive Control): A known, effective commercial standard
program.

» Plot Size: Each plot should consist of a minimum of 3-5 vines, with data collected from the
center vine(s) to minimize edge effects.

Methodology:

» Site Selection: Choose a vineyard with a history of powdery mildew pressure and uniform
vine size and vigor.

» Application: Apply treatments using a calibrated research sprayer (e.g., backpack mist
blower) to ensure consistent and thorough coverage. Record all application parameters
(date, time, weather, volume).

e Disease Assessment:
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o Assess disease incidence (% of leaves/clusters infected) and severity (% of surface area
infected) at key intervals (e.g., 14, 28, and 42 days after the first application).

o Use standardized rating scales for assessment.

o Assess at least 50-100 leaves and 25-50 clusters per plot at each rating date.

o Data Analysis:
o Calculate the mean disease incidence and severity for each treatment.

o Use the Untreated Control to calculate efficacy using the Abbott's formula or a similar
method: Efficacy (%) = 100 * (1 - [Disease in Treated Plot / Disease in Control Plot])

o Perform Analysis of Variance (ANOVA) followed by a mean separation test (e.g., Tukey's
HSD) to determine statistical significance between treatments.

Caption: Workflow for a randomized complete block design field efficacy trial.

Conclusion and Future Perspectives

Myclobutanil remains a highly effective and valuable fungicide for the control of grapevine
powdery mildew.[5] Its systemic activity provides reliable protection and curative action, which
are critical for producing high-quality grapes.[2][3] However, its long-term utility is entirely
dependent on judicious stewardship. The principles of resistance management—rotation, tank
mixing, and adherence to label guidelines—are not merely recommendations but essential
practices. Future research should continue to focus on integrating myclobutanil into advanced
IPM programs that utilize disease prediction models, biological control agents, and cultural
practices to reduce overall chemical dependency and preserve the effectiveness of this
important molecule for generations to come.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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powdery-mildew-in-viticulture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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